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Compound of Interest

Compound Name: Dimethyl adipate-d8

Cat. No.: B12394903 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide serves as a comprehensive resource for understanding the

procurement, properties, and applications of Dimethyl adipate-d8. This deuterated internal

standard is a valuable tool in quantitative analytical chemistry, particularly in mass

spectrometry-based methods used in drug development and metabolism studies.

Commercial Suppliers and Product Specifications
Dimethyl adipate-d8 is available from several specialized chemical suppliers. The table below

summarizes the typical product specifications from prominent vendors to aid in the selection of

a suitable product for your research needs.

Supplier
Catalog
Number

Purity/Assa
y

Isotopic
Enrichment

Molecular
Formula

CAS
Number

MedChemEx

press

HY-

W015301S2
98.0% Not specified C₈H₆D₈O₄ 52089-64-2

CDN

Isotopes
D-6814 Not specified 99 atom % D

CH₃OOC(CD

₂)₄COOCH₃
52089-64-2

Note: Specifications may vary by lot. Always refer to the supplier's certificate of analysis for the

most accurate information.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b12394903?utm_src=pdf-interest
https://www.benchchem.com/product/b12394903?utm_src=pdf-body
https://www.benchchem.com/product/b12394903?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12394903?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Physicochemical Properties
While specific experimental data for Dimethyl adipate-d8 is not extensively published, the

physical and chemical properties of its non-deuterated counterpart, Dimethyl adipate, provide a

reliable reference. The primary difference will be a slightly higher molecular weight for the

deuterated compound.

Property
Value (for non-deuterated Dimethyl
adipate)

Appearance Colorless liquid

Molecular Weight 174.19 g/mol

Boiling Point 109-110 °C at 14 mmHg

Melting Point 8 °C

Density 1.062 g/mL at 20 °C

Refractive Index n20/D 1.428

Solubility
Soluble in alcohol and ether; immiscible with

water.

Storage Store at -20°C for long-term stability.[1]

Applications in Research and Drug Development
Dimethyl adipate-d8 is primarily utilized as an internal standard in quantitative analysis using

mass spectrometry (MS) techniques such as Gas Chromatography-Mass Spectrometry (GC-

MS) and Liquid Chromatography-Mass Spectrometry (LC-MS).[1] The use of a deuterated

standard is considered the gold standard for quantitative analysis of organic micropollutants.[2]

The key advantages of using a deuterated internal standard like Dimethyl adipate-d8 include:

Compensation for Analyte Loss: It accounts for the loss of the target analyte during sample

preparation, extraction, and cleanup.[2]
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Correction for Matrix Effects: It helps to correct for matrix-induced signal suppression or

enhancement in the analytical instrument.[2]

Improved Accuracy and Precision: The co-elution of the deuterated standard with the analyte

of interest minimizes measurement errors that could result from ion suppression or

enhancement.

Experimental Protocol: Use as an Internal Standard
in GC-MS Analysis
The following is a generalized protocol for the use of Dimethyl adipate-d8 as an internal

standard for the quantification of an analogous non-deuterated analyte in a sample matrix. This

protocol is based on established methods for using deuterated internal standards in GC-MS

analysis.[2][3]

Materials
Dimethyl adipate-d8 (Internal Standard)

Analyte of interest (non-deuterated Dimethyl adipate or similar compound)

Sample matrix (e.g., plasma, tissue homogenate, environmental sample)

Organic solvent for extraction (e.g., hexane, ethyl acetate)

Anhydrous sodium sulfate

GC-MS system with a suitable capillary column

Procedure
Preparation of Standard Solutions:

Prepare a stock solution of Dimethyl adipate-d8 in a suitable organic solvent at a known

concentration (e.g., 1 mg/mL).

Prepare a series of calibration standards by spiking known amounts of the non-deuterated

analyte into a blank matrix, each containing a constant, known amount of the Dimethyl
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adipate-d8 internal standard.

Sample Preparation:

To a known volume or weight of the experimental sample, add a precise amount of the

Dimethyl adipate-d8 internal standard stock solution.

Perform a liquid-liquid extraction of the spiked sample using an appropriate organic

solvent.

Separate the organic layer and dry it over anhydrous sodium sulfate.

Concentrate the extract to a final volume suitable for GC-MS analysis.

GC-MS Analysis:

Inject a specific volume of the prepared sample and calibration standards into the GC-MS

system.

Develop a suitable GC temperature program and MS acquisition method to achieve good

chromatographic separation and detection of both the analyte and the internal standard.

Monitor characteristic ions for both the analyte and Dimethyl adipate-d8.

Quantification:

Construct a calibration curve by plotting the ratio of the analyte peak area to the internal

standard peak area against the concentration of the analyte in the calibration standards.

Determine the concentration of the analyte in the experimental samples by calculating the

peak area ratio and interpolating from the calibration curve.

Visualizing the Analytical Workflow
The following diagrams illustrate the general workflow for using an internal standard and a

typical quantification process.
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Caption: Experimental workflow for quantitative analysis using an internal standard.

Analyte Signal
(Variable)

Analyte / IS Ratio

Internal Standard Signal
(Constant Reference)

Accurate Quantification

Corrects for variability

Click to download full resolution via product page

Caption: Logical relationship for quantification using an internal standard.

Disclaimer: This guide is intended for informational purposes for research professionals. All

laboratory work should be conducted in accordance with established safety protocols and

institutional guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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